N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C24H19FN2O5S/c25-17-5-3-4-16(10-17)12-27-13-23(19-6-1-2-7-20(19)27)33(29,30)14-24(28)26-18-8-9-21-22(11-18)32-15-31-21/h1-11,13H,12,14-15H2,(H,26,28)
• InChI Key: UUJIONYVMLDFBO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CS(=O)(=O)C3=CN(C4=CC=CC=C43)CC5=CC(=CC=C5)F
• Molecular Formula: C24H19FN2O5S
• Molecular Weight: 466.5 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfonylacetamide is a useful research compound. Its molecular formula is C24H19FN2O5S and its molecular weight is 466.48. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant and Antiseizure Activities

Research on clubbed indole derivatives, including those with sulfonamide groups, has demonstrated potential anticonvulsant and antiseizure properties. For instance, specific derivatives have shown significant activity in maximal electroshock tests and pentylenetetrazole screens, indicating their potential as novel anticonvulsant agents. These findings suggest that similar compounds, including those with benzodioxol and sulfonylacetamide moieties, could be explored for their anticonvulsant properties (Ahuja & Siddiqui, 2014).

Anticancer Properties

The synthesis and evaluation of novel indole-based sulfonohydrazide derivatives against human breast cancer cells highlight the anticancer potential of indole and sulfonamide derivatives. Certain compounds within this category have shown promising inhibition of cancer cell lines, suggesting that similar structures could be investigated for their anticancer activities (Gaur et al., 2022).

Herbicidal Activities

Novel triazolinone derivatives, which include sulfonamide functionalities, have been identified as potential Protox inhibitors with significant herbicidal activities. This indicates the potential of sulfonamide derivatives in the development of herbicides, particularly for the control of broadleaf weeds in rice fields (Luo et al., 2008).

Anti-HIV Activities

Studies on novel indolyl aryl sulfones have shown potent anti-HIV activities, particularly against strains carrying NNRTI-resistant mutations. This suggests the potential of sulfonamide derivatives in the development of anti-HIV medications (Silvestri et al., 2003).

Immunoactive Properties

The synthesis of (2-hydroxyethyl)ammonium salts of 1-R-indol-3-ylsulfanyl(sulfonyl)alkanecarboxylic acids has shown that certain compounds exhibit high antiproliferative activity by affecting splenocyte proliferation. This indicates the potential immunomodulatory properties of compounds with similar structural features (Mirskova et al., 2010).